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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965

Chemical and Physical Properties

3'-Methoxypropiophenone is an organic compound classified as a ketone.[1][2] It presents as
a colorless to pale yellow liquid under standard conditions.[3][4][5] Its molecular structure
features a propionyl group attached to an anisole moiety, which confers its specific reactivity,
particularly in electrophilic aromatic substitution reactions.[3] The compound is relatively
insoluble in water but shows good solubility in organic solvents like ethanol, methanol, and
diethyl ether.[3]

Table 1: Physicochemical Properties of 3'-Methoxypropiophenone
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Property Value Source(s)
CAS Number 37951-49-8 [11[2]1[6][71[8]
Molecular Formula C10H1202 (1107108191101
Molecular Weight 164.20 g/mol [1][8][10][11]
Appearance Colorless to light yellow liquid 3114151181
Boiling Point 259 °C [2][71[8]
Melting Point ~-7°C [3]

Density ~1.016 - 1.081 g/cm3 [71[8]

Flash Point 98.9+13.4°C [7]
Refractive Index ~1.501 - 1.523 [718]
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Applications in Synthesis

3'-Methoxypropiophenone is a versatile chemical intermediate with significant applications in

various industrial sectors.[3]

e Pharmaceutical Industry: It is a critical precursor in the synthesis of numerous active

pharmaceutical ingredients (APIs).[12] A prominent example is its use as a key intermediate

in the production of Tapentadol, a centrally acting analgesic for moderate to severe pain.[1]

[13][14] The compound's structure allows for facile transformations to build the complex

molecular architecture of such drugs.

o Agrochemical Industry: The chemical framework of 3'-Methoxypropiophenone is utilized in

the synthesis of certain herbicides and insecticides.[1][3] By modifying its structure, chemists

can develop agents that target specific physiological pathways in pests to improve crop

yields.[1][3]

» Research and Development: Beyond its established industrial uses, it serves as a valuable

building block in academic and industrial research to develop new synthetic methodologies
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and novel organic molecules.[3]

Experimental Protocols

Several synthetic routes for 3'-Methoxypropiophenone have been developed, ranging from
classical methods to more modern, sustainable approaches.

Synthesis via Grighard Reaction with Propionitrile

This method involves the reaction of a Grignard reagent, prepared from m-bromoanisole, with
propionitrile.[13][15]

Experimental Protocol:
o Grignard Reagent Formation:

o To a reaction flask equipped with a reflux condenser and a dropping funnel, add 24.0 g
(2.0 mol) of magnesium powder, 3.0 g of anhydrous aluminum trichloride, and 300 mL of
tetrahydrofuran (THF).[13]

o Slowly add a mixture of 187.1 g (1.0 mol) of m-bromoanisole and 300 mL of THF from the
dropping funnel.[13][15]

o Control the reaction temperature to maintain a gentle reflux (50-55 °C).[13][15]

o After the addition is complete, continue to heat at reflux for 0.5-1.0 hour to ensure the
complete reaction of magnesium.[13][15]

e Reaction with Propionitrile:
o Cool the prepared Grignard reagent.
o Slowly add 55.1 g (1.0 mol) of propionitrile to the stirred Grignard reagent.[13][15]
o After the addition, allow the reaction to proceed for another 1.0-2.0 hours.[13][15]

o Work-up and Purification:
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[e]

Cool the reaction mixture in a cold water bath and slowly add 3.0 mol/L hydrochloric acid
to decompose the addition product.[7][13]

[e]

Separate the inorganic and organic phases.[7][13]

o

Remove the THF from the organic phase by distillation under atmospheric pressure.[13]

[¢]

The crude product is then purified by vacuum distillation to yield 3'-
Methoxypropiophenone.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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